Cas no 2171879-55-1 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2,2-difluoropropanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2,2-difluoropropanoic acid
• CAS No: 2171879-55-1
• MF: C₂₅H₁₉F₃N₂O₅
• MW: 484.423977136612
• CID: 6350668
• PubChem ID: 165820645
• Update Time: 2025-10-31

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2,2-difluoropropanoic acid
• 2171879-55-1
• EN300-1573379
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-2,2-difluoropropanoic acid

• Inchi： 1S/C25H19F3N2O5/c26-15-9-14(22(31)29-13-25(27,28)23(32)33)10-16(11-15)30-24(34)35-12-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21H,12-13H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： MGUSVYAKFYCFBY-UHFFFAOYSA-N
• SMILES： FC1C=C(C(NCC(C(=O)O)(F)F)=O)C=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 484.12460620g/mol
• Monoisotopic Mass: 484.12460620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2,2-difluoropropanoic acid

Comprehensive Analysis of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2,2-difluoropropanoic acid (CAS No. 2171879-55-1)

The compound 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2,2-difluoropropanoic acid (CAS No. 2171879-55-1) is a highly specialized fluorinated organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and difluoropropanoic acid moiety, makes it a valuable intermediate in the development of novel therapeutics. This article delves into its properties, synthesis, and relevance in modern scientific research, addressing common queries such as "What is Fmoc-protected amino acid?" and "How are fluorinated compounds used in drug discovery?".

In recent years, the demand for fluorinated building blocks like 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2,2-difluoropropanoic acid has surged due to their role in enhancing the metabolic stability and bioavailability of drug candidates. Researchers frequently search for "CAS 2171879-55-1 uses" or "Fmoc-5-fluorophenylformamido synthesis," highlighting its importance in medicinal chemistry. The compound's difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while resisting enzymatic degradation—a key feature in designing protease inhibitors and bioconjugates.

The synthesis of CAS 2171879-55-1 involves multi-step organic reactions, including Fmoc protection of the amine group and subsequent coupling with 5-fluorophenylformamido derivatives. Its carboxylic acid terminus allows for further functionalization, making it a versatile tool in solid-phase peptide synthesis (SPPS). Industry professionals often inquire about "difluoropropanoic acid derivatives" or "Fmoc-AA-5F-Phg-OH analogs," reflecting its utility in creating peptide-based therapeutics targeting diseases like cancer and autoimmune disorders.

From an SEO perspective, this compound aligns with trending topics such as "green chemistry in peptide synthesis" and "fluorine in drug design." Its low toxicity profile and compatibility with automated synthesizers further elevate its appeal. As the pharmaceutical industry shifts toward precision medicine, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-2,2-difluoropropanoic acid stands out as a critical enabler of high-throughput screening and structure-activity relationship (SAR) studies.

In summary, CAS 2171879-55-1 exemplifies the intersection of advanced organic chemistry and biomedical innovation. Its design addresses common challenges in peptide stability and drug delivery, answering frequent search queries like "How to improve peptide half-life?" and "Best Fmoc-protected amino acids for SPPS." As research continues to explore its potential, this compound remains a cornerstone in the toolkit of pharmaceutical chemists and biotechnologists worldwide.